Lipophilicity (LogP) Differentiation of 2-(Propan-2-yl)-1-propylpiperazine vs. Mono-Substituted Piperazine Analogs
2-(Propan-2-yl)-1-propylpiperazine (C10H22N2, MW 170.30) possesses a calculated LogP of 1.84, substantially higher than its mono-substituted analogs. This elevated lipophilicity is a direct consequence of the dual alkyl substitution pattern (branched 2-isopropyl + linear 1-propyl) adding approximately 42 Da of hydrocarbon mass relative to the C7H16N2 mono-substituted compounds. 1-Propylpiperazine (CAS 21867-64-1, C7H16N2, MW 128.22) has a calculated XLogP3 of 0.5 , while 1-isopropylpiperazine (CAS 4318-42-7) exhibits a density of 0.896 g/mL and related physical properties consistent with its lower molecular weight . The LogP difference of approximately 1.34 units between the target compound and 1-propylpiperazine translates to roughly a 22-fold difference in octanol-water partition coefficient, which is known to significantly impact membrane permeability, tissue distribution, and metabolic clearance rate in piperazine series .
| Evidence Dimension | Lipophilicity (calculated LogP / XLogP3) |
|---|---|
| Target Compound Data | LogP = 1.84 (calculated); MW = 170.30 g/mol; C10H22N2 |
| Comparator Or Baseline | 1-Propylpiperazine: XLogP3 = 0.5, MW = 128.22 g/mol ; 1-Isopropylpiperazine: density = 0.896 g/mL, MW = 128.22 g/mol |
| Quantified Difference | ΔLogP ≈ +1.34 (target vs. 1-propylpiperazine); ~22-fold higher partition coefficient; ΔMW ≈ +42 Da (+33% mass increase) |
| Conditions | LogP values are computationally derived (target: Fluorochem datasheet; comparator: PubChem XLogP3). Comparative interpretation is cross-study. |
Why This Matters
Higher lipophilicity directly affects membrane permeability, blood-brain barrier penetration potential, and metabolic clearance, making this compound suitable for applications requiring enhanced tissue distribution compared to single-substituent analogs, while also necessitating different formulation strategies.
